Cas no 823175-38-8 (3-Buten-1-ol, 4,4-bis(4-fluorophenyl)-, 4-methylbenzenesulfonate)

• Product Name: 3-Buten-1-ol, 4,4-bis(4-fluorophenyl)-, 4-methylbenzenesulfonate
• CAS No: 823175-38-8
• MF: C₂₃H₂₂F₂O₄S
• MW: 432.480192661285
• CID: 695744
• PubChem ID: 71419574
• Update Time: 2025-04-19

3-Buten-1-ol, 4,4-bis(4-fluorophenyl)-, 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 3-Buten-1-ol, 4,4-bis(4-fluorophenyl)-, 4-methylbenzenesulfonate
• 4,4-bis(4-fluorophenyl)but-3-en-1-ol,4-methylbenzenesulfonic acid
• 4-Methylbenzene-1-sulfonic acid--4,4-bis(4-fluorophenyl)but-3-en-1-ol (1/1)
• DTXSID50838815
• 823175-38-8

• Inchi： 1S/C16H14F2O.C7H8O3S/c17-14-7-3-12(4-8-14)16(2-1-11-19)13-5-9-15(18)10-6-13;1-6-2-4-7(5-3-6)11(8,9)10/h2-10,19H,1,11H2;2-5H,1H3,(H,8,9,10)
• InChI Key： SFQBBGJALOQLQL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.FC1C=CC(=CC=1)/C(=C\CCO)/C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 432.12068668g/mol
• Monoisotopic Mass: 432.12068668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 470
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83Ų